Cas no 42972-62-3 (1-{5-Chloro-2-[(phenylmethyl)oxy]phenyl}ethanone)

1-{5-Chloro-2-[(phenylmethyl)oxy]phenyl}ethanone structure
42972-62-3 structure
Product Name:1-{5-Chloro-2-[(phenylmethyl)oxy]phenyl}ethanone
CAS No:42972-62-3
MF:C15H13ClO2
MW:260.715523481369
CID:2638665
PubChem ID:12418340
Update Time:2025-04-21

1-{5-Chloro-2-[(phenylmethyl)oxy]phenyl}ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-{5-Chloro-2-[(phenylmethyl)oxy]phenyl}ethanone
    • AKOS008911964
    • DB-201430
    • 1-[2-(Benzyloxy)-5-chlorophenyl]ethan-1-one
    • ALNZBYQNDBYNCF-UHFFFAOYSA-N
    • SCHEMBL4722050
    • 1-(2-(Benzyloxy)-5-chlorophenyl)-1-ethanone
    • 42972-62-3
    • Inchi: 1S/C15H13ClO2/c1-11(17)14-9-13(16)7-8-15(14)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
    • InChI Key: ALNZBYQNDBYNCF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C(C)=O)C=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 260.0604073Da
  • Monoisotopic Mass: 260.0604073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 26.3Ų
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